Cas no 55412-64-1 (2-(1-Azepanylmethyl)-4-fluoroaniline)

• Product Name: 2-(1-Azepanylmethyl)-4-fluoroaniline
• CAS No: 55412-64-1
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 4715187
• Update Time: 2025-07-28

2-(1-Azepanylmethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-AZEPANYLMETHYL)-4-FLUOROANILINE
• 2-(azepan-1-ylmethyl)-4-fluoroaniline
• 2-(1-Azepanylmethyl)-4-fluoroaniline

• Inchi： 1S/C13H19FN2/c14-12-5-6-13(15)11(9-12)10-16-7-3-1-2-4-8-16/h5-6,9H,1-4,7-8,10,15H2
• InChI Key： APZBLIZCQUVVIV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN1CCCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 29.3

Additional information on 2-(1-Azepanylmethyl)-4-fluoroaniline

2-(1-Azepanylmethyl)-4-fluoroaniline (CAS No. 55412-64-1): A Comprehensive Overview

2-(1-Azepanylmethyl)-4-fluoroaniline, identified by the CAS registry number 55412-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of azepane derivatives, has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of an azepane ring, a fluoroaniline group, and a methylene bridge connecting these two moieties. This combination makes it a versatile scaffold for exploring various biological activities.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry. The azepane ring, a seven-membered nitrogen-containing ring, is known for its ability to modulate pharmacokinetic properties such as solubility and permeability. In the case of 2-(1-Azepanylmethyl)-4-fluoroaniline, the presence of the fluoro group at the para position of the aniline moiety introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets. This makes it a promising candidate for exploring interactions with enzymes, receptors, and other biomolecules.

The synthesis of 55412-64-1 involves a multi-step process that typically begins with the preparation of azepane derivatives. Researchers have employed various strategies, including ring-closing metathesis and amide coupling reactions, to construct the azepane ring and attach the fluoroaniline group. These methods have been optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of pharmacological activity, 2-(1-Azepanylmethyl)-4-fluoroaniline has shown potential in several areas. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests that it could serve as a lead compound for developing therapeutic agents targeting diseases such as cancer and inflammatory disorders. Additionally, its structural flexibility allows for further modifications to enhance its bioavailability and efficacy.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 55412-64-1 exhibits favorable binding interactions with various protein targets. These findings underscore its potential as a starting point for rational drug design.

In conclusion, 2-(1-Azepanylmethyl)-4-fluoroaniline (CAS No. 55412-64-1) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a key player in future research aimed at discovering novel pharmaceutical agents.